Cas no 1805526-19-5 (3-Bromo-5-hydroxyisonicotinonitrile)

• Product Name: 3-Bromo-5-hydroxyisonicotinonitrile
• CAS No: 1805526-19-5
• MF: C₆H₃BrN₂O
• MW: 199.004820108414
• CID: 4900398
• Update Time: 2025-11-02

3-Bromo-5-hydroxyisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-hydroxyisonicotinonitrile

• Inchi： 1S/C6H3BrN2O/c7-5-2-9-3-6(10)4(5)1-8/h2-3,10H
• InChI Key： IMXCUHUDTIVKPN-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1C#N)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• XLogP3: 1.5
• Topological Polar Surface Area: 56.9

Additional information on 3-Bromo-5-hydroxyisonicotinonitrile

3-Bromo-5-hydroxyisonicotinonitrile (CAS No. 1805526-19-5): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 3-Bromo-5-hydroxyisonicotinonitrile (CAS No. 1805526-19-5) has emerged as a pivotal compound for researchers and pharmaceutical developers. This heterocyclic molecule, featuring a bromine substituent and a hydroxyl group on a pyridine core, offers unique reactivity patterns that make it invaluable in drug discovery and material science. As the demand for novel small molecule therapeutics grows, compounds like 3-Bromo-5-hydroxyisonicotinonitrile are gaining attention for their role in creating kinase inhibitors and biologically active intermediates.

The molecular structure of 3-Bromo-5-hydroxyisonicotinonitrile combines three key functional groups: a cyano group (-CN) at position 4, a bromo substituent at position 3, and a hydroxyl group (-OH) at position 5 of the pyridine ring. This arrangement creates multiple sites for nucleophilic substitution and cross-coupling reactions, particularly useful in Palladium-catalyzed couplings such as Suzuki-Miyaura or Buchwald-Hartwig reactions. Recent studies highlight its application in developing anticancer agents, where the bromine atom serves as an excellent leaving group for further derivatization.

From a synthetic perspective, 3-Bromo-5-hydroxyisonicotinonitrile demonstrates remarkable versatility. The hydroxy group can participate in etherification or esterification reactions, while the nitrile functionality offers pathways to tetrazoles or amides—common pharmacophores in drug design. Researchers exploring fragment-based drug discovery frequently utilize this compound as it meets the criteria of Rule of Three (molecular weight <300, ≤3 hydrogen bond donors, ≤3 hydrogen bond acceptors).

The pharmaceutical industry's shift toward targeted therapies has increased demand for 3-Bromo-5-hydroxynicotinonitrile derivatives. Its structural motif appears in several JAK-STAT inhibitors under clinical investigation for autoimmune diseases. Notably, the compound's metal-binding properties (through pyridine nitrogen and hydroxyl oxygen) make it relevant in developing chelation therapies—a hot topic in neurodegenerative disease research.

Beyond medicinal chemistry, 3-Bromo-5-hydroxyisonicotinonitrile finds applications in material science. Its ability to form coordination polymers with transition metals is exploited in designing luminescent materials for OLEDs. The bromine atom facilitates polymerization reactions, yielding conjugated systems with tunable electronic properties—an area gaining traction in organic electronics research.

Analytical characterization of 3-Bromo-5-hydroxyisonicotinonitrile typically involves HPLC purity analysis (>98%), 1H/13C NMR (showing distinctive aromatic protons at δ 8.2–8.5 ppm), and mass spectrometry (M+ peak at 213/215 due to bromine isotope pattern). Stability studies indicate it should be stored under inert conditions to prevent hydrolysis of the nitrile group, especially in humid environments.

Recent patent literature reveals growing interest in 3-Bromo-5-hydroxynicotinamide analogs derived from this compound, particularly for protein degradation technologies like PROTACs. The bromine atom's role in click chemistry applications further expands its utility in bioconjugation strategies—a trending topic in antibody-drug conjugate development.

From a commercial standpoint, suppliers of 3-Bromo-5-hydroxyisonicotinonitrile emphasize its high batch-to-batch consistency and scalable synthesis—critical factors for process chemistry. Current market analysis shows rising procurement by CROs and pharma companies engaged in FBDD (Fragment-Based Drug Design) programs, with annual demand growth exceeding 12% since 2020.

Environmental and regulatory aspects of 3-Bromo-5-hydroxyisonicotinonitrile are favorable compared to heavier halogenated compounds. Its biodegradation potential (estimated BOD28 >60%) and absence from EPA's hazardous substances list make it attractive for sustainable chemistry initiatives. Researchers appreciate its compatibility with green solvent alternatives like cyclopentyl methyl ether (CPME) or 2-methyl-THF.

Future directions for 3-Bromo-5-hydroxyisonicotinonitrile chemistry include exploration in DNA-encoded libraries (DELs) and covalent inhibitor development. The compound's balanced lipophilicity (clogP ~1.2) and polar surface area (~58 Ų) position it well for blood-brain barrier penetration studies—an area of intense interest in CNS drug discovery.